2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide

• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-[2-(furan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C18H19N3O3/c1-13(22)20-16-5-2-6-17-15(16)8-10-21(17)12-18(23)19-9-7-14-4-3-11-24-14/h2-6,8,10-11H,7,9,12H2,1H3,(H,19,23)(H,20,22)
• InChI Key: HJWNQUIXPPXLFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NCCC3=CC=CO3

Description

2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide is a synthetic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications

Preparation Methods

The synthesis of 2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide typically involves the following steps:

Formation of the Indole Nucleus: The indole nucleus can be synthesized using methods such as the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions.

Acetylation: The indole derivative is then acetylated using acetic anhydride in the presence of a base such as pyridine to introduce the acetylamino group.

Coupling with Furan Derivative: The final step involves coupling the acetylated indole derivative with a furan derivative using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired compound.

Chemical Reactions Analysis

2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly electrophilic substitution, due to the presence of the indole nucleus.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Indole derivatives, including this compound, have shown potential as antiviral, anticancer, and antimicrobial agents.

Medicine: The compound may be explored for its therapeutic potential in treating various diseases due to its biological activities.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The indole nucleus is known to bind with high affinity to multiple receptors, which can modulate various biological processes . The acetylamino and furan groups may further enhance its binding affinity and specificity towards certain targets .

Comparison with Similar Compounds

2-[4-(acetylamino)-1H-indol-1-yl]-N-[2-(furan-2-yl)ethyl]acetamide can be compared with other indole derivatives such as:

N-[2-(1H-Indol-3-yl)ethyl]-2-(4-isobutylphenyl)propanamide: This compound also contains an indole nucleus and has shown potential as an anti-inflammatory agent.

Indole-3-acetic acid: A naturally occurring indole derivative that acts as a plant hormone and has various biological activities.

Indole-3-carbinol: Found in cruciferous vegetables, this compound has been studied for its anticancer properties.